
Preparing Stock Solutions of INF 195:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: INF 195

Cat. No.: B15611257

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of INF 195, a known inhibitor of the NLRP3 inflammasome. Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Application Notes
INF 195 is a small molecule inhibitor of the NLRP3 (NOD-like receptor family pyrin domain

containing 3) inflammasome.[1][2] The NLRP3 inflammasome is a critical component of the

innate immune system that, upon activation, triggers the maturation and release of pro-

inflammatory cytokines IL-1β and IL-18, and induces a form of programmed cell death known

as pyroptosis. Due to its role in a variety of inflammatory diseases, the NLRP3 inflammasome

is a significant target for therapeutic intervention. Accurate preparation of INF 195 stock

solutions is the first critical step in studying its biological effects.

Key Experimental Parameters
The following table summarizes the essential quantitative data for INF 195, which is necessary

for the accurate preparation of stock solutions.
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Property Value Source

Molecular Weight 323.81 g/mol [1]

Chemical Formula C17H22ClNO3 [1]

CAS Number 1211379-56-4 [1]

Solubility in DMSO 120 mg/mL; 10 mM [1][2]

Appearance Viscous Liquid [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of INF
195 in DMSO
This protocol describes the preparation of a 10 mM stock solution of INF 195 in Dimethyl

Sulfoxide (DMSO).

Materials:

INF 195 (solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator

Procedure:

Equilibrate INF 195 to Room Temperature: Before opening the vial, allow the INF 195 solid to

equilibrate to room temperature for at least 30 minutes. This prevents condensation of
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atmospheric moisture, which can impact the compound's stability and solubility.

Calculate the Required Mass: To prepare a 10 mM stock solution, calculate the mass of INF
195 required using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

) / 1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 323.81 g/mol / 1000 = 3.2381 mg

Weigh INF 195: On a calibrated analytical balance, carefully weigh out the calculated amount

of INF 195 into a sterile microcentrifuge tube.

Dissolve in DMSO: Add the desired volume of anhydrous DMSO to the microcentrifuge tube

containing the INF 195. For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until

the INF 195 is completely dissolved. If necessary, use a sonicator for brief intervals to aid

dissolution. Visually inspect the solution to ensure no solid particles are present.

Aliquot for Storage: To minimize freeze-thaw cycles, which can degrade the compound,

aliquot the stock solution into smaller, single-use volumes in sterile, clearly labeled

microcentrifuge tubes.

Storage and Handling:

Solid INF 195: Store at -20°C for up to 3 years or at 4°C for up to 2 years, protected from

light and moisture.[1]

Stock Solutions in DMSO:

For long-term storage, store aliquots at -80°C for up to 6 months.[1]

For short-term storage, aliquots can be kept at -20°C for up to 1 month.[1]
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Avoid Repeated Freeze-Thaw Cycles: It is highly recommended to use fresh aliquots for

each experiment.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing INF 195 stock solutions.
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Caption: The NLRP3 inflammasome signaling pathway and the inhibitory action of INF 195.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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